Cas no 2228609-55-8 (2-(5-chloro-1H-indol-2-yl)ethane-1-thiol)

• Product Name: 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol
• CAS No: 2228609-55-8
• MF: C₁₀H₁₀ClNS
• MW: 211.711100101471
• CID: 6299411
• PubChem ID: 165697221
• Update Time: 2025-05-19

2-(5-chloro-1H-indol-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol
• EN300-1992556
• 2228609-55-8

• Inchi： 1S/C10H10ClNS/c11-8-1-2-10-7(5-8)6-9(12-10)3-4-13/h1-2,5-6,12-13H,3-4H2
• InChI Key： XKYXJUYQSVFEDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CCS)N2

Computed Properties

• Exact Mass: 211.0222482g/mol
• Monoisotopic Mass: 211.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 16.8Ų

Additional information on 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol

Comprehensive Overview of 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol (CAS No. 2228609-55-8)

2-(5-chloro-1H-indol-2-yl)ethane-1-thiol (CAS No. 2228609-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structure combining an indole core with a thiol functional group, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules.

The 5-chloro-1H-indole moiety in 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol is known for its role in modulating biological activity, while the thiol group offers reactivity for further chemical modifications. This dual functionality makes the compound a versatile building block in synthetic chemistry. Recent studies highlight its utility in developing novel enzyme inhibitors and receptor modulators, addressing current research trends in targeted therapies.

One of the key advantages of 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol is its stability under standard laboratory conditions, which facilitates handling and storage. The compound’s molecular weight and solubility profile make it suitable for various experimental setups, including high-throughput screening and combinatorial chemistry. These properties align with the growing demand for efficient and scalable synthetic methodologies in modern drug development.

In the context of green chemistry, 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol presents opportunities for sustainable synthesis. Researchers are exploring its use in catalysis and bioconjugation, leveraging the thiol group’s affinity for metal surfaces and biomolecules. This aligns with the increasing focus on environmentally friendly chemical processes and the reduction of hazardous waste in industrial applications.

The compound’s potential extends to material science, where its aromatic and thiol functionalities contribute to the design of advanced polymers and coatings. Innovations in nanotechnology and surface modification have further highlighted its relevance, particularly in creating functionalized materials with tailored properties. These applications are critical in sectors such as electronics, healthcare, and energy storage.

From a commercial perspective, 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS number 2228609-55-8 ensures precise identification and procurement, supporting reproducibility in scientific studies. The compound’s niche market reflects its role in cutting-edge research rather than large-scale industrial use.

Ongoing investigations into 2-(5-chloro-1H-indol-2-yl)ethane-1-thiol continue to uncover new possibilities, particularly in medicinal chemistry and biomaterials. As the scientific community seeks innovative solutions to complex challenges, this compound remains a promising candidate for future breakthroughs. Its combination of structural features and reactivity ensures its place in the toolkit of modern chemists and researchers.